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Compound of Interest

Compound Name: Tnik-IN-4

Cat. No.: B15141607 Get Quote

This technical guide provides an in-depth overview of the discovery, chemical structure, and

biological activity of Tnik-IN-4, a potent inhibitor of Traf2- and Nck-interacting kinase (TNIK).

This document is intended for researchers, scientists, and drug development professionals

interested in the therapeutic potential of targeting the TNIK signaling pathway.

Discovery and Rationale
Tnik-IN-4, also identified as compound 5a, was discovered through a research effort focused

on identifying novel chemical scaffolds for the inhibition of TNIK, a serine-threonine kinase

implicated in the progression of colorectal cancer.[1] The rationale for targeting TNIK stems

from its crucial role as a downstream activator in the Wnt/β-catenin signaling pathway, which is

frequently dysregulated in colorectal and other cancers.[2][3][4][5] The discovery of Tnik-IN-4
originated from a series of benzo[d]oxazol-2(3H)-one derivatives, which were synthesized and

evaluated for their potential to inhibit TNIK.

Chemical Structure
The chemical structure of Tnik-IN-4 (compound 5a) is provided below.

Chemical Name: 6-(4-fluorobenzoyl)-3-(piperidin-1-ylmethyl)benzo[d]oxazol-2(3H)-one

Molecular Formula: C20H19FN2O3 Molecular Weight: 366.38 g/mol CAS Number: 2754266-

04-9
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The inhibitory activity of Tnik-IN-4 against TNIK and its anti-proliferative effects on a colorectal

cancer cell line are summarized in the following table.

Target/Cell
Line

Assay Type Parameter Value Reference

TNIK Enzymatic Assay IC50 0.61 µM

HCT116 Cell Viability IC50 36.423 µM

Signaling Pathway
Tnik-IN-4 exerts its effects by inhibiting the kinase activity of TNIK, a key component of the

Wnt/β-catenin signaling pathway. In colorectal cancer cells with mutations in the APC gene, β-

catenin accumulates in the cytoplasm and translocates to the nucleus. In the nucleus, β-

catenin forms a complex with T-cell factor 4 (TCF4). TNIK is recruited to this complex and

phosphorylates TCF4, leading to the transcriptional activation of Wnt target genes that drive

cell proliferation and survival. By inhibiting TNIK, Tnik-IN-4 is believed to prevent the

phosphorylation of TCF4, thereby downregulating the expression of these target genes.
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General Synthesis Workflow for Tnik-IN-4

Starting Materials:
- Substituted Benzo[d]oxazol-2(3H)-one

- 4-Fluorobenzoyl chloride
Friedel-Crafts Acylation Acylated Intermediate Mannich Reaction

(with Piperidine and Formaldehyde)
Tnik-IN-4

(Compound 5a)
Purification

(e.g., Column Chromatography)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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